Cas no 2309466-02-0 (Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate
• CAS No: 2309466-02-0
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6197917
• PubChem ID: 165994178
• Update Time: 2025-08-05

Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309466-02-0
• EN300-7429045
• tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate
• Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O3/c1-16(2,3)23-15(21)10-22-17(7-12-6-11(17)8-20-12)13-4-5-19-9-14(13)18/h4-5,9,11-12,20H,6-8,10H2,1-3H3
• InChI Key： WUVOEPNTNBEXCE-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2CC1CN2)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate (CAS: 2309466-02-0)

In recent years, the compound Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate (CAS: 2309466-02-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and bromopyridine moiety, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The following research brief aims to summarize the latest findings related to this compound, including its synthetic pathways, biological activities, and potential applications in drug discovery.

The synthesis of Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate involves a multi-step process, with recent studies focusing on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the 3-bromopyridin-4-yl group. This method not only enhances the efficiency of the synthesis but also reduces the formation of by-products, making it more suitable for large-scale production.

From a biological perspective, the compound has been investigated for its role as a precursor in the development of kinase inhibitors. Kinases are a critical target in oncology and inflammatory diseases, and the bromopyridine moiety in this molecule provides a versatile handle for further functionalization. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in various cancers. These findings suggest its potential utility in designing next-generation kinase inhibitors.

In addition to its application in kinase inhibitor development, Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate has also been explored in the context of central nervous system (CNS) drug discovery. The 2-azabicyclo[2.2.1]heptane scaffold is known to confer favorable pharmacokinetic properties, including improved blood-brain barrier penetration. Recent in vitro studies have shown that analogs of this compound exhibit affinity for neurotransmitter receptors, such as the serotonin 5-HT_2A receptor, indicating potential applications in treating psychiatric disorders.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as metabolic stability and selectivity against off-target kinases need to be addressed. Ongoing research is focused on structural modifications to enhance these properties while retaining the desired biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, Tert-butyl 2-{[5-(3-bromopyridin-4-yl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetate (CAS: 2309466-02-0) represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. As synthetic methodologies and biological evaluations continue to advance, this compound is poised to play a pivotal role in the discovery of novel therapeutics for a range of diseases.